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Introduction to M1 Selective PAMs

The M1 muscarinic acetylcholine receptor, a G-protein coupled receptor (GPCR), is a key
target for the treatment of cognitive deficits associated with Alzheimer's disease and
schizophrenia.[1] Direct-acting orthosteric agonists have historically been limited by cholinergic
side effects due to a lack of subtype selectivity.[2] Positive allosteric modulators (PAMS) offer a
more refined approach by binding to a topographically distinct allosteric site on the receptor.[1]
This binding event potentiates the effect of the endogenous ligand, acetylcholine (ACh), leading
to a more physiologically relevant and spatially controlled receptor activation. M1 selective
PAMs, therefore, hold the promise of enhancing cognitive function while minimizing the side
effects associated with broader muscarinic receptor activation.[1][2]

Mechanism of Action and Signaling Pathway

M1 receptors primarily couple through the Gag/11 protein, leading to the activation of
phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2)
into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of
intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).
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An M1 PAM binds to its allosteric site and induces a conformational change in the receptor that
increases the affinity and/or efficacy of acetylcholine at the orthosteric site. This results in an
amplification of the downstream signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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